N-methyl-2-(2-pyridinyl)-N-(2-thienylmethyl)ethanamine

• IUPAC Name: N-methyl-2-pyridin-2-yl-N-(thiophen-2-ylmethyl)ethanamine
• InChI: InChI=1S/C13H16N2S/c1-15(11-13-6-4-10-16-13)9-7-12-5-2-3-8-14-12/h2-6,8,10H,7,9,11H2,1H3
• InChI Key: DVVDQXWIXKBSGE-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)CC2=CC=CS2
• Molecular Formula: C13H16N2S
• Molecular Weight: 232.35 g/mol

Description

N-methyl-2-(2-pyridinyl)-N-(2-thienylmethyl)ethanamine, commonly known as MPTP, is a synthetic compound that has been extensively studied for its effects on the central nervous system. MPTP is a potent neurotoxin that has been shown to cause Parkinson's disease-like symptoms in humans and non-human primates. The compound was first synthesized in the 1970s as part of a research program aimed at developing new drugs for the treatment of depression.

Mechanism of Action

MPTP is metabolized in the brain to form a toxic metabolite, MPP+, which selectively targets and destroys dopaminergic neurons in the substantia nigra, a region of the brain that is critical for the control of movement. The loss of these neurons leads to the characteristic motor symptoms of Parkinson's disease, including tremors, rigidity, and bradykinesia.
Biochemical and Physiological Effects:
In addition to its effects on the central nervous system, MPTP has been shown to have a number of other biochemical and physiological effects. These include the induction of oxidative stress, the activation of microglia, and the disruption of mitochondrial function.

Advantages and Limitations for Lab Experiments

MPTP is a useful tool for studying the mechanisms underlying Parkinson's disease and for developing new treatments for the disorder. However, there are several limitations to its use in laboratory experiments. For example, the compound is highly toxic and must be handled with care. In addition, the effects of MPTP on the central nervous system are highly variable and depend on a number of factors, including the dose and route of administration.

Future Directions

There are several areas of future research that are of interest in the study of MPTP and its effects on the central nervous system. These include the development of new treatments for Parkinson's disease, the identification of new targets for drug development, and the elucidation of the mechanisms underlying the toxic effects of MPTP. Additionally, there is growing interest in the use of MPTP as a tool for studying other neurodegenerative disorders, such as Alzheimer's disease and Huntington's disease.

Scientific Research Applications

MPTP has been extensively studied for its effects on the central nervous system, particularly its ability to induce Parkinson's disease-like symptoms. The compound has been used in a variety of experimental models, including cell cultures, rodents, and non-human primates, to study the mechanisms underlying Parkinson's disease and to develop new treatments for the disorder.